4-[(2S,4S)-4-methoxy-2-(methoxymethyl)pyrrolidin-1-yl]-2-nitrobenzenesulfonamide
Catalog No.
S7298068
CAS No.
M.F
C13H19N3O6S
M. Wt
345.37 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-[(2S,4S)-4-methoxy-2-(methoxymethyl)pyrrolidin-1-yl]-2-nitrobenzenesulfonamide
IUPAC Name
4-[(2S,4S)-4-methoxy-2-(methoxymethyl)pyrrolidin-1-yl]-2-nitrobenzenesulfonamide
Molecular Formula
C13H19N3O6S
Molecular Weight
345.37 g/mol
InChI
InChI=1S/C13H19N3O6S/c1-21-8-10-5-11(22-2)7-15(10)9-3-4-13(23(14,19)20)12(6-9)16(17)18/h3-4,6,10-11H,5,7-8H2,1-2H3,(H2,14,19,20)/t10-,11-/m0/s1
InChI Key
RSQFLBNMLSJMCG-QWRGUYRKSA-N
Canonical SMILES
COCC1CC(CN1C2=CC(=C(C=C2)S(=O)(=O)N)[N+](=O)[O-])OC
Isomeric SMILES
COC[C@@H]1C[C@@H](CN1C2=CC(=C(C=C2)S(=O)(=O)N)[N+](=O)[O-])OC
XLogP3
0.4
Hydrogen Bond Acceptor Count
8
Hydrogen Bond Donor Count
1
Exact Mass
345.09945651 g/mol
Monoisotopic Mass
345.09945651 g/mol
Heavy Atom Count
23
Dates
Last modified: 08-27-2023
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